Cas no 1806306-25-1 (1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1806306-25-1
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 4972056
• Update Time: 2025-10-15

1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O/c1-6(14)5-7-3-2-4-8(9(7)11)10(12)13/h2-4,10H,5H2,1H3
• InChI Key： NRSVQRUZOXANJZ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one

Comprehensive Overview of 1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806306-25-1)

1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806306-25-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a brominated phenyl ring with a difluoromethyl group and a propan-2-one moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly valued for their metabolic stability and bioavailability.

In recent years, the demand for fluorinated organic compounds like 1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one has surged, driven by advancements in medicinal chemistry and crop protection. Fluorine incorporation often enhances the biological activity of molecules, a trend reflected in the growing number of FDA-approved drugs containing fluorine. This compound’s bromo-substituted aromatic ring also offers reactivity for further functionalization, making it a valuable building block in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination.

The synthesis of CAS No. 1806306-25-1 typically involves multi-step organic transformations, including halogenation and fluorination protocols. Its difluoromethyl group is particularly noteworthy, as this motif is increasingly used to modulate the physicochemical properties of lead compounds in drug design. A common query among chemists is how to optimize the yield of such intermediates, with green chemistry principles gaining traction to reduce waste and improve sustainability.

From an industrial perspective, 1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one is often discussed in the context of high-value fine chemicals. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of pharmaceutical and agrochemical developers. Its stability under standard storage conditions and compatibility with common solvents further enhance its utility.

Emerging trends in AI-driven drug discovery have also spotlighted compounds like CAS No. 1806306-25-1. Machine learning models are being trained to predict the reactivity and synthetic accessibility of such molecules, accelerating the identification of novel drug candidates. This aligns with broader industry efforts to shorten development timelines and reduce costs, a topic frequently searched by professionals in process chemistry and computational chemistry.

In summary, 1-(2-Bromo-3-(difluoromethyl)phenyl)propan-2-one represents a critical intersection of structural complexity and practical applicability. Its role in modern synthetic workflows underscores the importance of halogenated and fluorinated building blocks, while ongoing research continues to explore its full potential in life sciences and material innovation.